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Introduction

Beryllium copper (BeCu) alloys are a family of copper-based alloys known for their exceptional

combination of high strength, hardness, thermal conductivity, and corrosion resistance.[1][2]

These properties make them highly suitable for demanding applications, including high-load,

low-speed bearings in industries such as aerospace, automotive, and heavy machinery.[1][3]

The wear resistance of beryllium copper is a key attribute, stemming from its ability to form a

complex oxide transfer film during operation and its high strength after age hardening.[4] This

document provides an overview of the wear-resistant properties of copper beryllium alloys,

their performance in bearing applications, and standardized protocols for evaluating their wear

characteristics.

Key Advantages of Beryllium Copper in Bearings:

High Strength and Hardness: Age-hardened beryllium copper can achieve strength and

hardness levels comparable to some steels, with tensile strengths up to 1400 MPa (200,000

psi) and hardness values around Rockwell C45.[4] This allows BeCu bearings to withstand

heavy loads and resist deformation.[3]

Excellent Wear Resistance: Beryllium copper exhibits superior wear resistance compared to

many other copper-based alloys and even some ferrous alloys.[4] This is attributed to the

formation of a protective oxide layer during wear, which reduces friction and material loss.[4]
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Good Thermal Conductivity: BeCu alloys possess thermal conductivity 3-5 times higher than

tool steel, which allows for efficient dissipation of frictional heat generated in bearing

applications.[2] This helps to prevent overheating and lubricant breakdown, extending the

service life of the bearing.[5]

Corrosion Resistance: These alloys demonstrate excellent resistance to corrosion in various

environments, including seawater and non-oxidizing acids.[1][4]

Non-Sparking and Non-Magnetic: The non-sparking nature of beryllium copper makes it a

safe choice for applications in explosive environments.[1][6] Its non-magnetic properties are

beneficial for use in sensitive electronic and instrumentation applications.[4]

Common Beryllium Copper Alloys for Bearing Applications:

Two main families of beryllium copper alloys are used in bearing applications:

High-Strength Alloys (e.g., C17200): These alloys contain 1.8-2.0% beryllium and offer the

highest strength and hardness in the BeCu family.[7][8] They are ideal for applications with

very high loads and where wear resistance is paramount.[3]

High-Conductivity Alloys (e.g., C17510): With a lower beryllium content (0.2-0.6%), these

alloys provide a good balance of moderate strength and high thermal and electrical

conductivity.[7][8][9] They are suitable for applications where heat dissipation is a primary

concern.

Quantitative Data on Beryllium Copper Alloys
The following tables summarize the key mechanical and physical properties of common

beryllium copper alloys used in bearing applications.

Table 1: Mechanical Properties of C17200 and C17510 Copper Beryllium Alloys
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Property C17200 (High Strength)
C17510 (High
Conductivity)

Tensile Strength (MPa) 1140 - 1310[7] 655 - 795[7]

Yield Strength (MPa) 965 - 1140[7] 520 - 725[7]

Hardness (Rockwell) HRC 38-44[4] HRB 90-100[7]

Elongation (%) 3 - 10[7] 10 - 20[7]

Fatigue Strength (10^8 cycles,

ksi)
30 - 50[1] -

Table 2: Physical Properties of C17200 and C17510 Copper Beryllium Alloys

Property C17200 (High Strength)
C17510 (High
Conductivity)

Thermal Conductivity (W/m·K) 105 - 130[7] 208 - 300[7]

Electrical Conductivity

(%IACS)
22 - 28[7] 45 - 65[7]

Density (g/cm³) 8.25[7] 8.83[7]

Melting Range (°C) 870 - 980[7] 870 - 980[7]

Table 3: Abrasive Wear Behavior of C17200 (MOLDMAX HH) Alloy after Different Heat

Treatments

Testing conducted according to ASTM G65, Procedure E.

Heat Treatment Volumetric Loss (mm³)

As-received (T6) 347[10]

Solubilized at 850°C, water-cooled 169[10]
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Experimental Protocols for Wear Resistance Testing
The following are detailed protocols for common wear testing methods used to evaluate the

performance of copper beryllium alloys in bearing applications.

Protocol 1: Abrasive Wear Testing (ASTM G65)
This protocol describes the procedure for determining the abrasive wear resistance of copper
beryllium alloys using the Dry Sand/Rubber Wheel Test.

1. Objective: To quantify the abrasive wear resistance of a material by measuring its volumetric

loss when subjected to a controlled stream of abrasive particles.

2. Materials and Equipment:

Dry Sand/Rubber Wheel Abrasion Test Apparatus

Test specimens of copper beryllium alloy (typically 25x76x6.35 mm)

Abrasive: AFS 50-70 test sand

Analytical balance (accuracy of 0.1 mg)

Hardness tester (e.g., Rockwell or Vickers)

Micrometer

3. Specimen Preparation:

Machine the test specimens to the required dimensions.

Clean the specimens with a suitable solvent to remove any grease or contaminants.

Measure and record the initial mass and dimensions of each specimen.

Perform a hardness test on a representative sample.

4. Test Procedure (based on ASTM G65, Procedure E):
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Secure the test specimen in the holder of the apparatus.

Set the test parameters:

Force: 130 N[10]

Wheel speed: 1000 rpm[10]

Test duration: 5 minutes (equivalent to a linear abrasion of 718 m)[10]

Start the abrasive feed and the rotation of the rubber wheel.

Run the test for the specified duration.

After the test, carefully remove the specimen and clean it to remove any adhering abrasive

particles.

5. Data Collection and Analysis:

Measure and record the final mass of the specimen.

Calculate the mass loss by subtracting the final mass from the initial mass.

Calculate the volumetric loss by dividing the mass loss by the density of the alloy.

Examine the worn surface using a microscope or scanning electron microscope (SEM) to

identify the wear mechanisms.

Protocol 2: Adhesive Wear Testing (ASTM G99 Pin-on-
Disk)
This protocol outlines the procedure for evaluating the sliding wear performance of copper
beryllium against a countersurface, typically a hardened steel.

1. Objective: To determine the coefficient of friction and wear volume of a material pair under

sliding contact.

2. Materials and Equipment:
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Pin-on-disk tribometer

Copper beryllium pin specimen (e.g., 6 mm diameter)

Hardened steel disk specimen (e.g., GCr15 bearing steel)[11]

Analytical balance

Optical profilometer or stylus profilometer

SEM with Energy Dispersive X-ray Spectroscopy (EDS) for surface analysis

3. Specimen Preparation:

Machine the pin and disk specimens to the required dimensions.

Grind and polish the surfaces of the specimens to a specified roughness (e.g., Ra < 1 µm).

[11]

Clean the specimens ultrasonically in a suitable solvent (e.g., acetone) and dry them.

Measure and record the initial mass and surface profile of both the pin and the disk.

4. Test Procedure:

Mount the disk on the rotating stage and the pin in the stationary holder of the tribometer.

Apply a specified normal load (e.g., 10 N).[12]

Set the sliding speed (e.g., 0.1 m/s) and total sliding distance (e.g., 1000 m).[12]

Start the test and continuously record the frictional force.

The test can be performed under dry or lubricated conditions.[11]

5. Data Collection and Analysis:

Calculate the coefficient of friction (COF) by dividing the frictional force by the normal load.
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After the test, clean the specimens and measure their final mass to determine mass loss.

Measure the wear track profile on the disk and the wear scar on the pin using a profilometer

to calculate the wear volume.

Analyze the worn surfaces and wear debris using SEM and EDS to identify the dominant

wear mechanisms (e.g., adhesive, abrasive, oxidative).[11]
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Caption: Experimental workflow for evaluating the wear resistance of copper beryllium alloys.
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Caption: Relationship between material properties and wear resistance in BeCu alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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